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Compound of Interest

Compound Name:
4,4'-Dihydroxy-2,6-

dimethoxydihydrochalcone

Cat. No.: B3028045 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of 4,4'-
Dihydroxy-2,6-dimethoxydihydrochalcone, a dihydrochalcone of interest for its potential

pharmacological activities. Due to the limited availability of complete experimental data for this

specific molecule in publicly accessible literature, this guide combines available data with

analytical interpretations based on closely related structural analogs.

Chemical Identity
Systematic Name: 3-(4-hydroxy-2,6-dimethoxyphenyl)-1-(4-hydroxyphenyl)propan-1-one

Molecular Formula: C₁₇H₁₈O₅[1]

Molecular Weight: 302.32 g/mol
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Chemical Structure: 

Spectroscopic Data for Structure Elucidation
A complete, experimentally verified set of spectroscopic data for 4,4'-Dihydroxy-2,6-
dimethoxydihydrochalcone is not readily available in the reviewed literature. Therefore, the

following tables present a combination of predicted data for the target molecule and

experimental data from its close structural analog, 2',4-dihydroxy-4',6'-

dimethoxydihydrochalcone, for comparative purposes.

Table 1: Predicted Mass Spectrometry Data for 4,4'-Dihydroxy-2,6-
dimethoxydihydrochalcone

Adduct Ion Predicted m/z

[M+H]⁺ 303.1227

[M+Na]⁺ 325.1046

[M-H]⁻ 301.1081

Data sourced from PubChem.

Table 2: Experimental ¹H and ¹³C NMR Data for the Analog 2',4-dihydroxy-4',6'-

dimethoxydihydrochalcone
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Position ¹H NMR (δ, ppm, J in Hz) ¹³C NMR (δ, ppm)

Ring A

2' - 162.5

4' - 165.2

6' - 105.8

1' - 91.3

3' 5.99 (d, J=2.5) 93.6

5' 5.84 (d, J=2.5) 90.9

OMe 3.72 (s) 55.5

OMe 3.74 (s) 55.6

Ring B

1 - 134.2

2, 6 7.01 (d, J=8.5) 129.4

3, 5 6.69 (d, J=8.3) 115.2

4 - 155.7

Propanone Chain

α 3.18 (t) 45.7

β 2.83 (t) 30.1

C=O - 204.8

Note: This data is for a structural analog and serves as a reference for interpreting the spectra

of the target compound.

Experimental Protocols
While a specific protocol for the isolation or synthesis of 4,4'-Dihydroxy-2,6-
dimethoxydihydrochalcone is not detailed in the available literature, a general methodology
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for the synthesis of similar dihydrochalcones can be adapted.

General Synthesis of Dihydrochalcones
A common method for synthesizing dihydrochalcones is the Claisen-Schmidt condensation to

form the corresponding chalcone, followed by catalytic hydrogenation.

Step 1: Claisen-Schmidt Condensation (Chalcone Formation)

Dissolve equimolar amounts of a substituted acetophenone (e.g., 2,6-dimethoxy-4-

hydroxyacetophenone) and a substituted benzaldehyde (e.g., 4-hydroxybenzaldehyde) in

ethanol.

Add a catalytic amount of a strong base, such as sodium hydroxide or potassium hydroxide,

to the solution.

Stir the reaction mixture at room temperature for several hours until the reaction is complete,

monitoring by thin-layer chromatography (TLC).

Acidify the reaction mixture with a dilute acid (e.g., HCl) to precipitate the chalcone.

Filter, wash the precipitate with water, and recrystallize from a suitable solvent (e.g., ethanol)

to purify the chalcone.

Step 2: Catalytic Hydrogenation (Dihydrochalcone Formation)

Dissolve the synthesized chalcone in a suitable solvent, such as ethanol or ethyl acetate.

Add a catalytic amount of palladium on carbon (Pd/C).

Subject the mixture to a hydrogen atmosphere (using a balloon or a hydrogenation

apparatus) and stir at room temperature.

Monitor the reaction by TLC until the starting material is consumed.

Filter the reaction mixture through celite to remove the catalyst.

Evaporate the solvent under reduced pressure to obtain the crude dihydrochalcone.
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Purify the product by column chromatography or recrystallization.

Structure Elucidation Workflow
The following diagram illustrates a typical workflow for the structure elucidation of a

synthesized or isolated natural product like 4,4'-Dihydroxy-2,6-dimethoxydihydrochalcone.

Structure Elucidation Workflow
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¹H NMR Spectroscopy
Determine Proton Environment

¹³C NMR Spectroscopy
Determine Carbon Skeleton

2D NMR (COSY, HSQC, HMBC)
Establish Connectivity

Data Integration and Interpretation

Final Structure Proposal
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Caption: A generalized workflow for the isolation/synthesis and structural elucidation of a

chemical compound.
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Potential Signaling Pathway Involvement
While specific signaling pathways for 4,4'-Dihydroxy-2,6-dimethoxydihydrochalcone have

not been reported, related chalcones have been shown to exhibit anticancer and anti-

inflammatory properties. For instance, some chalcones have been observed to modulate the

PI3K/Akt/mTOR pathway, which is crucial in cell proliferation, survival, and apoptosis.

The following diagram illustrates a hypothetical signaling pathway that could be influenced by

this class of compounds, based on existing literature for similar molecules.

Hypothetical Signaling Pathway
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Caption: A simplified diagram of the PI3K/Akt/mTOR signaling pathway, a potential target for

dihydrochalcones.

Conclusion
The structural elucidation of 4,4'-Dihydroxy-2,6-dimethoxydihydrochalcone relies on a

combination of modern spectroscopic techniques. While a complete experimental dataset for

this specific molecule is not yet available in the public domain, analysis of its structural analogs

provides a strong foundation for its characterization. Further research is warranted to fully

determine its spectroscopic properties, develop efficient synthesis protocols, and explore its

biological activities and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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